7-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid
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Description
“7-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid” is a chemical compound with the molecular formula C8H4ClN3O3 . It is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine .
Synthesis Analysis
The synthesis of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives has been investigated using β-cyclodextrin as a highly efficient, biodegradable, and reusable catalyst . The process involves a cascade reaction of aldehydes, malanonitrile, and 2-aminopyridine in an aqueous medium at 65°C under ultrasonication . This procedure has the advantages of good yields, easy work-up, and environmentally friendly character .Molecular Structure Analysis
The molecular structure of “7-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid” is characterized by its molecular formula C8H4ClN3O3 . Further structural details are not available in the search results.Chemical Reactions Analysis
The chemical reactions involving 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives have been studied . The synthesis process involves a cascade reaction of aldehydes, malanonitrile, and 2-aminopyridine .Scientific Research Applications
Synthesis and Potential Applications
- Synthesis of Analogues : A study explored the synthesis of new compounds related to 7-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid, investigating their potential as antiallergic agents, although none showed effectiveness in tests (Passarotti, Resnati, & Doria, 1984).
- Derivatives for Antiviral Activity : Dialkylaminoalkylamides of 2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acids were synthesized as potential antiviral agents, with studies on their structure and cytotoxicity (Ukrainets, Bereznyakova, & Turaibei, 2008).
- Analgesic Properties Exploration : Research focused on chemical modifications of pyrido[1,2-a]pyrimidine derivatives to enhance their analgesic properties, revealing increased biological activity in certain derivatives (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).
- Interaction with DNA : A study on 2-methyl-3-chloro-9-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine hydrochloride revealed its potential interaction with DNA, suggesting possible applications in the synthesis of biologically active compounds (Zhang, Huang, Cai, Xu, & Sun, 2013).
Chemical and Biological Studies
- Structure-Activity Relationships : Investigations into the structure-biological activity relationships of alkyl-, arylalkyl-, and arylamides of this compound class were conducted, comparing their properties with similar 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamides (Ukrainets, Tugaibei, Bereznyakova, Kravchenko, & Turov, 2008).
- Enhancement of Antiallergic Activity : Research demonstrated the enhancement of antiallergic activity in derivatives of 6-methyl-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid by introducing specific functional groups (Hermecz, Breining, Vasvári-Debreczy, Horváth, Meszaros, Bitter, Devos, & Rodriguez, 1983).
properties
IUPAC Name |
7-chloro-4-oxopyrido[1,2-a]pyrimidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5ClN2O3/c10-5-1-2-7-11-3-6(9(14)15)8(13)12(7)4-5/h1-4H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUBPXNHDNQHKKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(C(=O)N2C=C1Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-chloro-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxylic acid |
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